(Z)-2-(4-(4-fluorobenzyl)piperazin-1-yl)-5-(3-hydroxybenzylidene)thiazol-4(5H)-one

• IUPAC Name: (5Z)-2-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]-5-[(3-hydroxyphenyl)methylidene]-1,3-thiazol-4-one
• InChI: InChI=1S/C21H20FN3O2S/c22-17-6-4-15(5-7-17)14-24-8-10-25(11-9-24)21-23-20(27)19(28-21)13-16-2-1-3-18(26)12-16/h1-7,12-13,26H,8-11,14H2/b19-13-
• InChI Key: SWMDYGXCPFATRP-UYRXBGFRSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)F)C3=NC(=O)C(=CC4=CC(=CC=C4)O)S3
• Isomeric SMILES: C1CN(CCN1CC2=CC=C(C=C2)F)C3=NC(=O)/C(=C/C4=CC(=CC=C4)O)/S3
• Molecular Formula: C21H20FN3O2S
• Molecular Weight: 397.5 g/mol
• CAS No.: 941897-44-5

Description

(Z)-2-(4-(4-fluorobenzyl)piperazin-1-yl)-5-(3-hydroxybenzylidene)thiazol-4(5H)-one is a useful research compound. Its molecular formula is C21H20FN3O2S and its molecular weight is 397.47. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization :

  • The synthesis and characterization of similar compounds have been reported. For example, the synthesis of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate involved condensation reactions and was characterized using spectroscopic methods such as LCMS, 1H NMR, 13C NMR, IR, and CHN elemental analysis (Sanjeevarayappa et al., 2015).

• Biological Evaluation :

  • Some compounds, like ethyl-4-(4-((4-fluorobenzyl)amino)piperidin-1-yl)-2-phenylthiazole-5-carboxylate, have been evaluated for their in vitro Mycobacterium tuberculosis (MTB) DNA gyrase super coiling assay and antituberculosis activity, showing promising results (Jeankumar et al., 2013).

• Antimicrobial Activity :

  • The antimicrobial activity of these compounds has been a subject of interest. For instance, a novel series of (2-substituted-4-methylthiazol-5-yl)(4-substituted piperazin-1-yl)methanone derivatives were synthesized and screened for in vitro antibacterial activity, showing moderate to good results (Mhaske et al., 2014).

• Neuroprotective Activities :

  • The neuroprotective activities of benzylpiperazine-based edaravone derivatives have been studied. These compounds showed significant protective effects on cell viability against oxidative stress and decreased mortality rates in models of acute cerebral ischemia (Gao et al., 2022).

• Anticancer Evaluation :

  • Polyfunctional substituted 1,3-thiazoles with piperazine substituents have been studied for their anticancer activity. Some compounds demonstrated significant growth inhibition on various cancer cell lines (Turov, 2020).